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Abstract

AM-114, also known as Proteasome Inhibitor IX (PS-1X), is a synthetic boronic-chalcone
derivative with significant potential in oncological and microbiological research.[1][2][3] Its
primary mechanism of action involves the potent inhibition of the chymotrypsin-like activity of
the 20S proteasome, a critical pathway for protein degradation in eukaryotic cells.[2][4][5] This
document provides a detailed guide for the preparation, storage, and handling of AM-114
solutions to ensure experimental reproducibility and maintain the integrity of the compound.
The protocols herein are designed for researchers in drug development, cancer biology, and
infectious disease studies.

Introduction: The Scientific Context of AM-114

AM-114, systematically named [4-[(2)-[(5Z)-5-[(4-boronophenyl)methylidene]-1-methyl-4-
oxopiperidin-3-ylidene]methyl]phenyl]boronic acid, is a small molecule that has garnered
significant interest for its therapeutic potential.[6][7] It has demonstrated potent anticancer
activity by inducing apoptosis and inhibiting cell growth in various cancer cell lines, including
human colon cancer (HCT116).[1][2][4] The mechanism is linked to the inhibition of the 20S
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proteasome, leading to the accumulation of ubiquitinated proteins and key cell cycle regulators
like p53.[1][2][8]

Beyond its anticancer properties, AM-114 has been investigated as a [3-lactamase inhibitor,
suggesting a role in overcoming antibiotic resistance in bacteria.[1][9][10] Given its diverse
biological activities, the precise and reliable preparation of AM-114 solutions is paramount for
accurate and reproducible experimental outcomes. This guide provides the foundational
knowledge and step-by-step protocols to achieve this.

Physicochemical Properties of AM-114

A thorough understanding of the compound's properties is the basis for its correct handling and
use. The key physicochemical data for AM-114 are summarized below.

Property Value Source(s)

[4-[(2)-[(52)-5-[(4-
boronophenyl)methylidene]-1-

IUPAC Name methyl-4-oxopiperidin-3- [6][7]
ylidene]methyl]phenyl]boronic

acid

3,5-Bis-[benzylidene-4-boronic

acid]-1-methylpiperidin-4-one,

Synonyms Proteasome Inhibitor IX (PS- [2Jiell7]

IX)
CAS Number 856849-35-9 [4][7][11]
Molecular Formula C20H21B2NOs [416111][12]
Molecular Weight 377.01 g/mol [A7111][12]
Purity >97% (Typical) [4]

- Insoluble in water; Soluble in
Solubility [4][6]
DMSO (up to 10 mM reported)

AM-114 Mechanism of Action: Proteasome Inhibition
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AM-114 exerts its cytotoxic effects by targeting the ubiquitin-proteasome system (UPS). The
20S proteasome is the catalytic core of this system, responsible for degrading ubiquitinated
proteins. By inhibiting the chymotrypsin-like activity of the proteasome, AM-114 prevents the
breakdown of these tagged proteins, leading to their accumulation. This disrupts cellular
homeostasis, triggers cell cycle arrest, and ultimately induces apoptosis.
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Caption: Workflow of AM-114 inhibiting the 20S proteasome.

Experimental Protocols
Preparation of a 10 mM AM-114 Stock Solution

Rationale: Dimethyl sulfoxide (DMSO) is the recommended solvent due to AM-114's poor
agueous solubility.[4][6] Preparing a concentrated stock solution allows for convenient dilution
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into aqueous cell culture media or assay buffers for final experiments, minimizing the final
DMSO concentration to avoid solvent-induced artifacts. A 10 mM stock is a standard
concentration for many cell-based assays.

Materials:

AM-114 powder (CAS 856849-35-9)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips
Procedure:

o Pre-Calculation: Determine the mass of AM-114 needed. The molecular weight is 377.01
g/mol .

o To make 1 mL of a 10 mM solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 377.01 g/mol x 1000 mg/g = 3.77 mg

e Weighing: Tare a sterile 1.5 mL microcentrifuge tube or appropriate vial on the analytical
balance. Carefully weigh out 3.77 mg of AM-114 powder into the tube.

o Expert Tip: Due to the small mass, it is advisable to weigh a slightly larger amount (e.g., 5
mg) and adjust the solvent volume accordingly for greater accuracy. For example, for 5.00
mg of AM-114, the required DMSO volume would be: (5.00 mg / 3.77 mg/mL) = 1.326 mL
or 1326 L.

» Dissolution: Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL
for 3.77 mg) to the tube containing the AM-114 powder.
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e Solubilization: Cap the tube securely. Vortex gently for 1-2 minutes or until the powder is
completely dissolved. A brief sonication in a water bath can aid dissolution if needed. Visually
inspect the solution against a light source to ensure no particulates remain.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots (e.g., 20-50 uL) in sterile, light-protecting
(amber or foil-wrapped) microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the compound name ("AM-114"), concentration (10
mM), solvent (DMSO), and the date of preparation.

Preparation of Working Solutions

Rationale: For most cell culture experiments, the final concentration of DMSO should be kept
low (typically <0.1% v/v) to prevent cytotoxicity. The working solution is prepared by diluting the
stock solution directly into the final assay medium.

Procedure:

o Calculation: Determine the volume of stock solution needed for your final concentration.

[¢]

Example: To prepare 1 mL of a 10 uM working solution from a 10 mM stock:

Use the formula: M1V1 = M2V2

[¢]

[e]

(10,000 pM) x V1 = (10 pM) x (1000 pL)

o

Vi1 = (10 x 1000) / 10,000 = 1 pL

 Dilution: Add 999 pL of your cell culture medium or assay buffer to a sterile tube. Add the 1
uL of the 10 mM AM-114 stock solution.

e Mixing: Mix thoroughly by gentle vortexing or by pipetting up and down. The working solution
is now ready for immediate use.

o Trustworthiness Check: Always prepare a vehicle control using the same final
concentration of DMSO (e.g., 0.1%) in your medium to differentiate between compound-
specific effects and solvent effects.
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Storage and Stability

Proper storage is critical for maintaining the biological activity of AM-114. Degradation can lead
to inconsistent results and a loss of potency.

Storage . .
Form o Duration Rationale Source(s)
Condition
Minimizes
) Dry, dark at O- Short-term (days  chemical
Solid Powder ) [6]
4°C to weeks) degradation and
hydrolysis.
Ensures
Long-term maximum
Dry, dark at -
(months to stability for [5][6]
-20°C
years) extended
periods.
Prevents
DMSO Stock Aliquoted, dark degradation from
_ Months [51[6]
Solution at -20°C repeated freeze-
thaw cycles.
Optimal for long-
Aliquoted, dark Up to a year or term 6]
at-80°C more preservation of

solution integrity.

Key Stability Considerations:

» Avoid Freeze-Thaw Cycles: Repeated changes in temperature can degrade the compound in
solution. Aliquoting is a mandatory step for ensuring long-term stability.[6]

o Light Sensitivity: Store both solid and solutions protected from light, as exposure can lead to
photodegradation. Use amber vials or wrap tubes in foil.[6]

e Hygroscopy: AM-114 powder may be hygroscopic. Store in a desiccator or a tightly sealed
container to prevent moisture absorption.
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Safety and Handling

As with any research chemical, appropriate safety precautions must be observed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling AM-114 in solid or solution form.

Handling: Handle the powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation of fine particulates.

Disposal: Dispose of waste materials containing AM-114 according to your institution's
hazardous chemical waste disposal guidelines.

First Aid: In case of skin contact, wash immediately with soap and water. In case of eye
contact, flush with copious amounts of water for at least 15 minutes. If inhaled or ingested,
seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/am-114
https://www.molnova.com/en/ProductsThr/Proteasome%20inhibitor%20IX.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3219411/
https://www.medscape.com/viewarticle/751650_4
https://www.biosynth.com/p/GJB84935/856849-35-9-am-114
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4H5Y396039
https://www.benchchem.com/product/b10814492/docs#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://www.benchchem.com/product/b10814492/docs#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://www.benchchem.com/product/b10814492/docs#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://www.benchchem.com/product/b10814492/docs#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://www.benchchem.com/product/b10814492?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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